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Compound of Interest

Compound Name: Boceprevir Metabolite M15

CAS No.: 1351791-45-1

Cat. No.: B586244

Get Quote

Executive Summary: Immediate Action Card
Boceprevir Metabolite M15 (often a reduced diastereomer or oxidative derivative of the parent

ketoamide) is a synthetic peptidomimetic.[1] While not classified as "P-listed" (acutely toxic)

under US EPA RCRA regulations, it is a Pharmacologically Active Compound (PAC).[1]

Strict Adherence Required:

DO NOT dispose of M15 down the drain (sewer).[1]

DO NOT treat as general trash or simple biological waste.[1]

DO segregate as Non-Halogenated Organic Chemical Waste (for pure standards).

DO incinerate at high temperatures (>1000°C) as the final destruction method.

Material Characterization & Hazard Profile[2][3][4]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b586244#bc-rfq
https://www.benchchem.com/product/b586244/docs?utm_src=pdf-body#proper-disposal-procedures-boceprevir-metabolite-m15
https://www.apexbt.com/boceprevir.html
https://www.apexbt.com/boceprevir.html
https://www.apexbt.com/boceprevir.html
https://www.apexbt.com/boceprevir.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586244?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To dispose of M15 safely, you must understand its physicochemical stability.[1] M15 retains the

core peptidomimetic backbone of Boceprevir, meaning it possesses high thermal and chemical

stability designed to resist rapid enzymatic degradation.[1]

Feature Technical Detail Disposal Implication

Chemical Class
Peptidomimetic (Ketoamide

derivative)

Resists hydrolysis; requires

high-heat incineration.[1]

Solubility
Soluble in DMSO, Ethanol;

Poor in Water

Water-based spill cleanup is

ineffective; use organic

solvents.[1]

Bioactivity
HCV NS3 Protease Inhibitor

affinity

Treat as a potent bioactive;

prevent environmental release

to avoid resistance

development.[1]

RCRA Status Non-listed Hazardous Waste

Manage as "Hazardous Waste

Pharmaceutical" (Subpart P

logic).[2]

Decision Matrix: Waste Stream Segregation
The disposal route depends entirely on the form of the metabolite (Pure Standard vs. Biological

Matrix).[1]
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Identify M15 Waste Form

Is it a Pure Chemical Standard?
(Powder/Solvent Stock)

Is it in Biological Matrix?
(Plasma, Urine, Microsomes)

Chemical Waste Stream
(Non-Halogenated Organic)

Yes

Biohazardous Waste Stream
(Red Bag/Sharps)

Yes

High-Temp Incineration
(Destruction of Chemical Structure)

Mandatory Autoclave/Sterilization
(Pathogen Kill Only)

Step 1

Step 2 (Recommended for PACs)

Click to download full resolution via product page

Figure 1: Decision logic for segregating Boceprevir M15 waste based on matrix.[1] Note that

while autoclaving kills pathogens in biological samples, it does not destroy the chemical

structure of the drug metabolite.[1]

Scenario A: Disposal of Pure Reference Standards
Context: Expired vials, leftover stock solutions (DMSO/Methanol), or synthesis byproducts.[1]

The "Yellow Bin" Protocol (Chemical Destruction)
Because M15 is a synthetic organic chemical, it must be destroyed via oxidation (incineration)

to break the peptide bonds and the cyclopropyl/ketoamide moieties.[1]
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Container Selection: Use a High-Density Polyethylene (HDPE) or glass waste container

compatible with solvents.[1]

Labeling:

Primary Tag: "Hazardous Waste - Chemical."[1]

Constituents: Write "Boceprevir Metabolite M15" and the solvent name (e.g., "DMSO").

Hazard Check: Mark "Toxic" and "Irritant."

Segregation:

Keep separate from Oxidizers (to prevent reaction with the amine/amide groups).[1]

Keep separate from Halogenated Solvents (unless M15 is dissolved in DCM/Chloroform)

to reduce disposal costs, though mixing is chemically safe.[1]

Final Destruction: Hand off to your EHS contractor for Incineration.[1]

Why? Landfilling (even in hazardous landfills) is discouraged for pharmaceuticals to

prevent leaching into groundwater.

Scenario B: Biological Matrices (In Vitro/In Vivo)
Context: Microsomal incubations, plasma samples, or cell culture media containing M15.[1]

The "Trace Chemo" Logic
In clinical settings, trace chemotherapy waste is often incinerated.[1] Apply this "Precautionary

Principle" to M15 research samples.

Solid Bio-Waste (Tips, Plates, PPE):

Collect in Red Biohazard Bags.

Crucial Step: If the concentration of M15 is high (>10 µM), tag the bag for Incineration

rather than just steam sterilization (autoclave).[1] Autoclaving sterilizes the bacteria but

leaves the drug molecule intact.
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Liquid Bio-Waste (Media, Buffers):

Do not bleach and pour. Bleach may react with the nitrogenous groups in M15 but does

not guarantee safe degradation.

Solidify with a polymer absorbent (e.g., polyacrylate) and dispose of as Solid Bio-Waste

(Incineration track).[1]

Spill Management & Deactivation
Immediate response for benchtop spills of M15 stock.

Solubility Rule: M15 is hydrophobic.[1] Water will cause it to precipitate and stick to surfaces.

Parameter Protocol

PPE
Nitrile gloves (double gloved recommended),

Lab coat, Safety glasses.[1]

Solvent Choice
Use Ethanol (70%) or Isopropanol to solubilize

the spill.[1] Do not use water initially.[1][3]

Absorbent Inert absorbent pads or vermiculite.[1]

Deactivation
Follow solvent wipe with a mild surfactant

(soap/water) wash to remove residue.[1]

Disposal
Place all spill debris (wipes, gloves) into the

Chemical Waste container (Scenario A).

Regulatory Compliance (US/EU Context)
United States (EPA/RCRA)[1][5]

Status: Boceprevir and M15 are not P-listed or U-listed.[1]

Rule:40 CFR Part 266 Subpart P (Management Standards for Hazardous Waste

Pharmaceuticals).
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Requirement: Even if not "listed," it exhibits toxicity characteristics of a bioactive agent.[1] It

is a "Non-Creditable Hazardous Waste Pharmaceutical." It must be sent to a reverse

distributor or TSDF (Treatment, Storage, and Disposal Facility) for incineration.[1]

European Union (EWC Codes)[1]
Code 18 01 09: Medicines other than those mentioned in 18 01 08 (cytotoxic/cytostatic).[1]

Disposal Path: Incineration at a licensed facility.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b586244/docs#proper-disposal-procedures-
boceprevir-metabolite-m15]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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